ethyl 2-methyl-4-phenyl-6-(trifluoromethoxy)-3-quinolinecarboxylate

• IUPAC Name: ethyl 2-methyl-4-phenyl-6-(trifluoromethoxy)quinoline-3-carboxylate
• InChI: InChI=1S/C20H16F3NO3/c1-3-26-19(25)17-12(2)24-16-10-9-14(27-20(21,22)23)11-15(16)18(17)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
• InChI Key: XLAYFTRDTMJWRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C=CC(=CC2=C1C3=CC=CC=C3)OC(F)(F)F)C
• Molecular Formula: C20H16F3NO3
• Molecular Weight: 375.3 g/mol

Description

Ethyl 2-methyl-4-phenyl-6-(trifluoromethoxy)-3-quinolinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EF24 and is known for its unique chemical structure and properties. In

Mechanism of Action

EF24 exerts its effects through the inhibition of the NF-κB pathway. This pathway is involved in the regulation of inflammation, cell proliferation, and cell survival. EF24 inhibits the activation of the NF-κB pathway by preventing the degradation of IκBα, which is an inhibitor of NF-κB. This results in the suppression of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
EF24 has been shown to have various biochemical and physiological effects. It has been found to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to induce apoptosis in cancer cells, leading to the inhibition of cancer cell growth. Additionally, EF24 has been shown to protect neurons from oxidative stress and inflammation, leading to the prevention of neurodegeneration.

Advantages and Limitations for Lab Experiments

EF24 has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, making it a well-characterized compound. However, EF24 has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, EF24 has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of EF24. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases. Another potential direction is to explore its potential as a treatment for inflammatory diseases such as arthritis. Additionally, further research could be conducted to optimize the synthesis method of EF24 and improve its solubility and half-life.

Scientific Research Applications

EF24 has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anticancer, and neuroprotective properties. EF24 has been shown to inhibit the activation of the NF-κB pathway, which is involved in inflammation and cancer development. It has also been found to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment. Additionally, EF24 has been shown to protect neurons from oxidative stress and inflammation, making it a potential treatment for neurodegenerative diseases.